Cas no 1378822-69-5 (4-(bromomethyl)-1,2-thiazole)

• Product Name: 4-(bromomethyl)-1,2-thiazole
• CAS No: 1378822-69-5
• MF: C₄H₄BrNS
• MW: 178.050258636475
• MDL: MFCD20633630
• CID: 4592503
• PubChem ID: 68884183
• Update Time: 2024-03-01

4-(bromomethyl)-1,2-thiazole Chemical and Physical Properties

Names and Identifiers

• 4-(BroMoMethyl)isothiazole
• 4-(bromomethyl)-1,2-thiazole
• Isothiazole, 4-(bromomethyl)-

• MDL： MFCD20633630
• Inchi： 1S/C4H4BrNS/c5-1-4-2-6-7-3-4/h2-3H,1H2
• InChI Key： WWRBPGFTINAXOE-UHFFFAOYSA-N
• SMILES： S1C=C(CBr)C=N1

Computed Properties

• Exact Mass: 176.92478g/mol
• Monoisotopic Mass: 176.92478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 59.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 41.1Ų